Cas no 90127-93-8 (Benzene, 1,1',1''-(4-bromobutylidyne)tris-)

• Product Name: Benzene, 1,1',1''-(4-bromobutylidyne)tris-
• CAS No: 90127-93-8
• MF: C₂₂H₂₁Br
• MW: 365.306145429611
• CID: 793672
• PubChem ID: 4173489
• Update Time: 2025-04-19

Benzene, 1,1',1''-(4-bromobutylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1''-(4-bromobutylidyne)tris-
• (4-bromo-1,1-diphenylbutyl)benzene
• 90127-93-8
• DTXSID80400266
• AKOS024430234

• Inchi： 1S/C22H21Br/c23-18-10-17-22(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2
• InChI Key： GISVRARSKZEERH-UHFFFAOYSA-N
• SMILES： BrCCCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 364.083
• Monoisotopic Mass: 364.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų